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Compound of Interest

Compound Name:
2',3'-Isopropylidene Adenosine-

13C5

Cat. No.: B1160910 Get Quote

An In-depth Technical Guide to 2',3'-Isopropylidene Adenosine-13C5

For researchers, scientists, and drug development professionals, stable isotope-labeled

compounds are indispensable tools for a variety of applications, including metabolic studies,

quantitative analysis, and as precursors in complex chemical syntheses. This guide provides a

comprehensive overview of 2',3'-Isopropylidene Adenosine-13C5, a labeled intermediate

crucial for the synthesis of other important adenosine analogs.

Supplier and Availability
2',3'-Isopropylidene Adenosine-13C5 is a specialized chemical available from a select

number of suppliers. Availability can vary, with some vendors offering it as a stock item while

others synthesize it on demand or have it available for backorder. Pricing is typically available

upon request by creating an account or contacting the supplier directly.
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Supplier Product Code
Available
Quantities

Availability &
Pricing

LGC Standards TRC-I824677 1 mg

Login or create an

account for price and

availability.[1][2]

CymitQuimica TRC-I824677 Not specified

Request a quote or

add to cart for details.

[3][4]

MedChemExpress HY-W008048S Not specified Inquire for details.[5]

Clearsynth CS-T-96916 Not specified
R&D Available for

Back Order.[6]

Alfa Chemistry ACMA00046002 Not specified Inquire for details.[7]

Technical Data
The key quantitative and qualitative data for 2',3'-Isopropylidene Adenosine-13C5 and its

unlabeled counterpart are summarized below. This information is critical for experimental

design and data interpretation.
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Property
Value (2',3'-Isopropylidene
Adenosine-13C5)

Value (Unlabeled Analog)

Molecular Formula C₈¹³C₅H₁₇N₅O₄[1][5] C₁₃H₁₇N₅O₄[8][9]

Molecular Weight 312.27 g/mol [1][5] 307.31 g/mol [8][10]

CAS Number Not explicitly available 362-75-4[1][8][10]

Synonyms

2',3'-O-(1-

Methylethylidene)adenosine-

13C5; NSC 29413-13C5[1][3]

2',3'-O-

Isopropylideneadenosine; 2',3'-

IPA[11]

Appearance Not specified
White or almost white

crystalline powder[11]

Purity Not specified ≥ 98% (by HPLC)[11]

Storage Conditions -20°C[12] Room Temperature[11]

Role in Research and Synthesis
2',3'-Isopropylidene Adenosine-13C5 serves primarily as a stable isotope-labeled

intermediate for the synthesis of more complex adenosine derivatives.[3][4] The isopropylidene

group protects the 2' and 3' hydroxyl groups of the ribose sugar, allowing for selective chemical

modifications at the 5' position.[11][13]

Its most common application is as a precursor in the synthesis of labeled nucleoside

diphosphates and triphosphates, such as Adenosine 5'-Diphosphate-13C5 (ADP-13C5).[3][12]

These labeled molecules are invaluable in studies involving:

Enzyme Kinetics: As tracers to follow the metabolic fate of nucleotides.

Mass Spectrometry: As internal standards for accurate quantification of endogenous

nucleotides.

NMR Spectroscopy: For structural and functional studies of proteins that bind adenosine

nucleotides.
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The unlabeled form, 2',3'-O-Isopropylideneadenosine, is used to develop antiviral and

anticancer agents and to study cellular signaling pathways.[11]

Adenosine Signaling Pathways
Extracellular adenosine is a critical signaling molecule that modulates a wide range of

physiological processes by activating four distinct G protein-coupled receptors (GPCRs): A₁,

A₂ₐ, A₂₋, and A₃.[14][15] The generation of adenosine often begins with the release of

adenosine triphosphate (ATP) from cells, which is then sequentially hydrolyzed by

ectonucleotidases CD39 and CD73.[16]
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Caption: Extracellular Adenosine Metabolism Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemimpex.com/products/01565
https://www.researchgate.net/figure/Adenosine-receptors-and-their-main-signaling-pathways-Schematic-representation-of_fig1_373375286
https://pmc.ncbi.nlm.nih.gov/articles/PMC4839494/
https://www.researchgate.net/figure/Adenosine-signaling-pathway-overview-In-response-to-cellular-injury-stress-or_fig1_370802259
https://www.benchchem.com/product/b1160910?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The downstream signaling depends on the receptor subtype and the G protein to which it

couples. A₁ and A₃ receptors typically couple to Gᵢ, which inhibits adenylyl cyclase (AC),

leading to a decrease in intracellular cyclic AMP (cAMP).[15] Conversely, A₂ₐ and A₂₋ receptors

couple to Gₛ, which stimulates adenylyl cyclase and increases cAMP levels.[15][17] Some

receptors can also couple to other G proteins like Gᵩ to modulate intracellular calcium.[14][18]
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Caption: Adenosine Receptor Downstream Signaling Pathways.

Experimental Protocols: Synthesis
While specific protocols for the end-use of 2',3'-Isopropylidene Adenosine-13C5 are highly

application-dependent and not readily available, the synthesis of its parent compound is well-
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documented. The following is a representative method for the preparation of 2',3'-O-

Isopropylideneadenosine from adenosine, which is the foundational step before isotopic

labeling would occur.

Objective: To protect the 2' and 3' hydroxyl groups of adenosine using an isopropylidene group.

Materials:

Adenosine

Anhydrous Acetone

2,2-Dimethoxypropane

p-Toluenesulfonic acid (TsOH) or another suitable acid catalyst

Triethyl orthoformate

Anhydrous potassium carbonate

Solvents for reaction and purification (e.g., Dichloromethane, Methanol)

Methodology:

Reaction Setup: Suspend adenosine in a flask with a large excess of anhydrous acetone.

Acetal Exchange: Add 2,2-dimethoxypropane, which serves as both a reagent and a water

scavenger.[19] Triethyl orthoformate can also be used as a drying agent.[19]

Catalysis: Add a catalytic amount of p-toluenesulfonic acid (TsOH) to the stirred suspension.

The reaction mixture is typically stirred at room temperature or gently heated.

Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) until

the starting material (adenosine) is consumed.

Quenching: Once the reaction is complete, the acid catalyst is neutralized by adding a base,

such as anhydrous potassium carbonate or triethylamine.
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Workup: The mixture is filtered to remove solids. The filtrate is concentrated under reduced

pressure to remove the solvent and excess reagents.

Purification: The resulting crude product is purified, typically by column chromatography on

silica gel or by recrystallization, to yield pure 2',3'-O-Isopropylideneadenosine.[19]
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Caption: General Workflow for Synthesis of 2',3'-O-Isopropylideneadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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